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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

VX-166 is a potent, broad-spectrum inhibitor of caspases, the key effector enzymes in the

apoptotic signaling cascade. This technical guide provides an in-depth overview of the activity

of VX-166, presenting key quantitative data, detailed experimental methodologies, and a visual

representation of its mechanism of action within the apoptosis pathways. The information

compiled herein is intended to support further research and development of caspase inhibitors

as therapeutic agents.

Quantitative Assessment of VX-166 Activity
The efficacy of VX-166 has been quantified through various enzymatic and cell-based assays.

The following tables summarize the key inhibitory activities of this compound.

Table 1: Enzymatic Inhibitory Activity of VX-166 against Recombinant Caspases[1]
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Caspase Target
Second-Order Inactivation Rate Constant
(k) (M⁻¹s⁻¹)

Caspase-1 > 1,000,000

Caspase-2 6,000

Caspase-3 > 1,000,000

Caspase-4 220,000

Caspase-6 380,000

Caspase-7 420,000

Caspase-8 700,000

Caspase-9 150,000

Caspase-10 120,000

A higher inactivation rate constant indicates a greater degree of inactivation.[1]

Table 2: In Vitro Anti-Apoptotic Activity of VX-166[1]

Cell Line Apoptotic Stimulus Assay IC₅₀ (nM)

Jurkat T-cells Anti-Fas antibody Annexin-V Staining 110

Jurkat T-cells Anti-Fas antibody DNA Fragmentation 160

Jurkat T-cells TNF-α/Actinomycin D Annexin-V Staining 480

Jurkat T-cells Staurosporine Annexin-V Staining 270

Human Aorta

Endothelial Cells
TNF-α/Actinomycin D Cell Viability 310

Table 3: Inhibition of Pro-Inflammatory Cytokine Release by VX-166[1]
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Cell Type Stimulus Cytokine IC₅₀ (nM)

Human PBMCs Endotoxin IL-1β < 500

Human PBMCs Endotoxin IL-18 < 500

Core Signaling Pathways Modulated by VX-166
VX-166 exerts its anti-apoptotic effects by inhibiting caspases, which are central to both the

intrinsic and extrinsic apoptosis pathways.

The Intrinsic and Extrinsic Apoptosis Pathways
The two primary pathways leading to apoptosis are the intrinsic (mitochondrial) and extrinsic

(death receptor) pathways.[2][3] Both converge on the activation of executioner caspases.[2]

VX-166, as a pan-caspase inhibitor, is capable of blocking the caspase cascade initiated by

either pathway.

Caption: VX-166 inhibits both intrinsic and extrinsic apoptosis pathways.

Detailed Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of VX-166.

Caspase Inhibition Assay[1]
This assay determines the rate of inhibition of specific caspases by VX-166.
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Preparation

Reaction

Data Analysis

Active Recombinant Caspase

Incubate Caspase with VX-166

VX-166 Serial Dilutions Fluorogenic Caspase Substrate

Add Fluorogenic Substrate

Monitor Fluorescence over Time
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Calculate Second-Order
Inactivation Rate Constant (k)
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Cell Culture & Treatment

Apoptosis Detection

Data Analysis

Culture Jurkat T-cells

Pre-treat with VX-166

Induce Apoptosis
(Anti-Fas, TNF-α, or Staurosporine)

Annexin-V/PI Staining DNA Fragmentation Assay

Flow Cytometry Analysis

Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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